Cas no 1259436-59-3 ((1S,3R)-3-aminocyclopentanol;hydrochloride)

• Product Name: (1S,3R)-3-aminocyclopentanol;hydrochloride
• CAS No: 1259436-59-3
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD20488595
• CID: 1025608
• PubChem ID: 56845290
• Update Time: 2025-05-24

(1S,3R)-3-aminocyclopentanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-Aminocyclopentanol hydrochloride
• (1S,3R)-3-aminocyclopentan-1-ol,hydrochloride
• (1S,3R)-3-Aminocyclopentanol (HCl salt form)
• (1S,3R)-3-aminocyclopentanol HCL
• (1S,3R)-3-aminocyclopentanol;hydrochloride
• SCHEMBL17272581
• A889887
• AKOS016843530
• Rac-cis-3-aminocyclopentan-1-ol hydrochloride
• DS-4447
• Cyclopentanol, 3-amino-, hydrochloride (1:1), (1S,3R)-
• (1S,3R)-3-Aminocyclopentan-1-ol--hydrogen chloride (1/1)
• EN300-266299
• DTXSID80718676
• 1284248-73-2
• MFCD20488595
• CS-0044036
• DB-360208
• A889020
• rac-(1R,3S)-3-aminocyclopentan-1-ol hydrochloride
• (1S,3R)-3-aminocyclopentan-1-ol hydrochloride
• (1S,3R)-3-aminocyclopentan-1-ol;hydrochloride
• (1S,3R)-3-Aminocyclopentanolhydrochloride
• 1259436-59-3
• Cyclopentanol, 3-amino-, hydrochloride (1:1), (1R,3S)-rel-

• MDL： MFCD20488595
• Inchi： 1S/C5H11NO.ClH/c6-4-1-2-5(7)3-4;/h4-5,7H,1-3,6H2;1H/t4-,5+;/m1./s1
• InChI Key： SGKRJNWIEGYWGE-JBUOLDKXSA-N
• SMILES： Cl.O[C@H]1CC[C@H](C1)N

Computed Properties

• Exact Mass: 137.06100
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 1.36080

(1S,3R)-3-aminocyclopentanol;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on (1S,3R)-3-aminocyclopentanol;hydrochloride

Introduction to (1S,3R)-3-aminocyclopentanol;hydrochloride (CAS No. 1259436-59-3)

Chemical compound (1S,3R)-3-aminocyclopentanol;hydrochloride, identified by the CAS number 1259436-59-3, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The stereochemistry of the molecule, specifically the (1S,3R) configuration, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

The hydrochloride salt form of (1S,3R)-3-aminocyclopentanol enhances its solubility in aqueous solutions, making it more suitable for various pharmacological studies and formulations. This property is particularly valuable in drug design, where bioavailability and solubility are critical factors determining the efficacy of a therapeutic agent.

Recent advancements in the field of drug discovery have highlighted the importance of chiral compounds in developing selective and potent pharmaceuticals. The enantiomeric purity of (1S,3R)-3-aminocyclopentanol;hydrochloride is essential for ensuring optimal pharmacokinetic and pharmacodynamic profiles. Researchers have employed sophisticated techniques such as chiral chromatography and X-ray crystallography to confirm the stereochemical integrity of this compound.

In vitro studies have demonstrated that (1S,3R)-3-aminocyclopentanol;hydrochloride exhibits promising interactions with various biological targets. For instance, its ability to modulate enzyme activity has been explored in the context of developing novel treatments for neurological disorders. The amine group in the cyclopentane ring provides a versatile scaffold for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

The hydrochloride form of this compound has been utilized in preclinical trials to evaluate its potential as a therapeutic agent. Preliminary results suggest that it may have therapeutic benefits in conditions characterized by abnormal enzyme function or receptor signaling. These findings have spurred further investigation into the mechanisms by which (1S,3R)-3-aminocyclopentanol;hydrochloride exerts its effects at the molecular level.

The synthesis of (1S,3R)-3-aminocyclopentanol;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yield and enantiomeric purity. Advances in synthetic methodologies, such as asymmetric catalysis and biocatalysis, have facilitated the efficient production of this compound on a laboratory scale. These innovations are crucial for enabling large-scale pharmaceutical manufacturing and ensuring consistent quality control.

Future research directions for (1S,3R)-3-aminocyclopentanol;hydrochloride include exploring its potential applications in combination therapies and investigating its long-term safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications that benefit patients worldwide. The continued study of this compound represents a significant contribution to the advancement of medicinal chemistry and drug development.

The growing interest in stereoselective pharmacology underscores the importance of compounds like (1S,3R)-3-aminocyclopentanol;hydrochloride in addressing unmet medical needs. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers aim to unlock the full therapeutic potential of this molecule. The journey from initial discovery to clinical use is a testament to the dedication and expertise of scientists who strive to improve human health through innovative chemical solutions.